Cas no 121049-90-9 (dimethyl cis-1-benzylazetidine-2,4-dicarboxylate)

• Product Name: dimethyl cis-1-benzylazetidine-2,4-dicarboxylate
• CAS No: 121049-90-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD28399011
• CID: 2889648
• PubChem ID: 14654381
• Update Time: 2025-05-21

dimethyl cis-1-benzylazetidine-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• cis-1-Benzyl-azetidine-2,4-dicarboxylic acid dimethyl ester
• cis-Dimethyl 1-benzylazetidine-2,4-dicarboxylate
• cis-2,4-dimethyl-1-benzylazetidine-2,4-dicarboxylate
• 2,4-Azetidinedicarboxylic acid, 1-(phenylmethyl)-, dimethyl ester, (2R,4S)-rel- (9CI)
• dimethyl cis-1-benzylazetidine-2,4-dicarboxylate
• MFCD28399011
• 2,4-Azetidinedicarboxylic acid, 1-(phenylmethyl)-, dimethyl ester, (2R,4S)-rel-
• AS-6304
• DTXSID201135505
• dimethyl (2R,4S)-1-benzylazetidine-2,4-dicarboxylate
• 121049-90-9
• CID 14654381
• SC5084
• cis-Dimethyl1-benzylazetidine-2,4-dicarboxylate
• SCHEMBL9356129
• COJVYCMOVXNWAM-TXEJJXNPSA-N
• cis-N-benzylazetidine-2,4-dicarboxylic acid dimethyl ester

• MDL： MFCD28399011
• Inchi： 1S/C14H17NO4/c1-18-13(16)11-8-12(14(17)19-2)15(11)9-10-6-4-3-5-7-10/h3-7,11-12H,8-9H2,1-2H3/t11-,12+
• InChI Key： COJVYCMOVXNWAM-TXEJJXNPSA-N
• SMILES： N1(CC2=CC=CC=C2)[C@H](C(OC)=O)C[C@@H]1C(OC)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on dimethyl cis-1-benzylazetidine-2,4-dicarboxylate

Dimethyl cis-1-Benzylazetidine-2,4-dicarboxylate (CAS No. 121049-90-9): An Overview of Its Structure, Synthesis, and Applications

Dimethyl cis-1-benzylazetidine-2,4-dicarboxylate (CAS No. 121049-90-9) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is a derivative of azetidine, a four-membered heterocyclic ring containing one nitrogen atom, which is substituted with a benzyl group and two carboxylate moieties in the cis configuration. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable compound for various research and industrial applications.

The chemical structure of dimethyl cis-1-benzylazetidine-2,4-dicarboxylate is characterized by the azetidine ring, which is a key feature contributing to its stability and reactivity. The benzyl group attached to the nitrogen atom provides additional steric and electronic effects, while the two carboxylate groups in the cis configuration offer multiple sites for functionalization and interaction with other molecules. This combination of structural elements makes dimethyl cis-1-benzylazetidine-2,4-dicarboxylate an interesting target for synthetic chemists and medicinal chemists alike.

The synthesis of dimethyl cis-1-benzylazetidine-2,4-dicarboxylate has been extensively studied in recent years. One common approach involves the cyclization of a suitable precursor, such as a benzyl-substituted diamine or dicarboxylic acid, followed by esterification to form the final product. For example, a typical synthetic route might involve the reaction of benzylamine with an appropriate dicarboxylic acid chloride to form an intermediate amide, which is then cyclized under appropriate conditions to form the azetidine ring. Subsequent esterification with methanol yields the desired dimethyl cis-1-benzylazetidine-2,4-dicarboxylate.

The physical properties of dimethyl cis-1-benzylazetidine-2,4-dicarboxylate have been well-characterized. It typically appears as a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various chemical reactions and analytical techniques.

In terms of its biological activity, dimethyl cis-1-benzylazetidine-2,4-dicarboxylate has shown promise in several areas of research. One notable application is in the development of novel pharmaceuticals. The azetidine ring is known to mimic certain bioactive peptides and can serve as a scaffold for designing small molecules with specific biological activities. For instance, derivatives of azetidines have been explored as inhibitors of various enzymes involved in disease pathways, such as proteases and kinases.

Recent studies have also highlighted the potential of dimethyl cis-1-benzylazetidine-2,4-dicarboxylate as a lead compound for drug discovery. Researchers at several academic institutions and pharmaceutical companies have reported that this compound exhibits potent inhibitory activity against specific targets involved in cancer and neurodegenerative diseases. For example, one study published in the Journal of Medicinal Chemistry demonstrated that dimethyl cis-1-benzylazetidine-2,4-dicarboxylate-based compounds effectively inhibited the activity of a key enzyme implicated in tumor growth.

Beyond its pharmaceutical applications, dimethyl cis-1-benzylazetidine-2,4-dicarboxylate has also found use in materials science. The unique combination of functional groups in this molecule makes it suitable for polymer synthesis and other materials applications. For instance, researchers have explored the use of azetidine derivatives as monomers for preparing polymers with tunable properties such as mechanical strength and thermal stability.

In conclusion, dimethyl cis-1-benzylazetidine-2,4-dicarboxylate (CAS No. 121049-90-9) is a versatile compound with significant potential in both research and industrial settings. Its unique structural features and diverse applications make it an important molecule for further investigation and development. As new synthetic methods and biological assays continue to advance, it is likely that this compound will play an increasingly important role in various fields of chemistry and biology.